![molecular formula C17H13FN2O3S2 B3733695 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide](/img/structure/B3733695.png)
3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide
Overview
Description
3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide, also known as FBA, is a synthetic compound that has shown potential as a tool for scientific research. FBA has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In
Mechanism of Action
The mechanism of action of 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide involves its interaction with various cellular targets. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibition leads to an increase in the acetylation of histones, which results in changes in gene expression. This compound has also been found to inhibit the activity of tubulin, a protein involved in cell division. Inhibition of tubulin leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, inhibit inflammation, and have antifungal and antibacterial properties. This compound has also been found to inhibit angiogenesis, the formation of new blood vessels, which is important in the growth and spread of cancer cells. Additionally, this compound has been found to inhibit the activity of HDACs, which can lead to changes in gene expression.
Advantages and Limitations for Lab Experiments
3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has several advantages for use in lab experiments. This compound is a synthetic compound that can be produced in high yields and purity, making it readily available for research. This compound has also been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes. However, this compound also has limitations. This compound has not been extensively studied in vivo, so its effects on whole organisms are not well understood. Additionally, this compound has not been studied in clinical trials, so its potential for use in human medicine is not yet known.
Future Directions
There are several future directions for research on 3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide. One area of interest is in the study of cancer. This compound has been found to inhibit the growth of cancer cells, but its effects on different types of cancer have not been extensively studied. Additionally, this compound has not been studied in combination with other cancer treatments, so its potential for use in combination therapy is not yet known. Another area of interest is in the study of inflammation. This compound has been found to have anti-inflammatory effects, but its effects on different types of inflammatory diseases have not been extensively studied. Additionally, this compound has not been studied in clinical trials, so its potential for use in human medicine is not yet known.
Scientific Research Applications
3-(4-fluorophenyl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acrylamide has been used in a variety of scientific research applications. One area of interest is in the study of cancer. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to have anti-inflammatory effects, making it a potential tool for the treatment of inflammatory diseases. Additionally, this compound has been found to have antifungal and antibacterial properties, making it a valuable tool for studying microbial infections.
properties
IUPAC Name |
(E)-3-(4-fluorophenyl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN2O3S2/c1-25(22,23)13-7-8-14-15(10-13)24-17(19-14)20-16(21)9-4-11-2-5-12(18)6-3-11/h2-10H,1H3,(H,19,20,21)/b9-4+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOVQYUPEVOGNEZ-RUDMXATFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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